sarcotoxin IIB

• CAS No.: 105430-43-1
• Product Name: sarcotoxin IIB
• Molecular Formula: C6H12O6
• Molecular Weight: 180.16 g/mol
• IUPAC Name: (2R,3R,4S,5R,6R)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol
• Standard InChI: InChI=1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3+,4+,5-,6-/m1/s1
• Standard InChIKey: WQZGKKKJIJFFOK-FPRJBGLDSA-N
• Isomeric SMILES: C([C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)O)O)O)O)O
• SMILES: C(C1C(C(C(C(O1)O)O)O)O)O
• Canonical SMILES: C(C1C(C(C(C(O1)O)O)O)O)O
• Physical Description: Solid
• Description: Beta-D-Galactose, also known as b-D-galactose or beta-D-gal, belongs to the class of organic compounds known as hexoses. These are monosaccharides in which the sugar unit is a is a six-carbon containing moeity. Beta-D-Galactose is soluble (in water) and a very weakly acidic compound (based on its pKa). Beta-D-Galactose has been found throughout most human tissues, and has also been primarily detected in feces. Within the cell, Beta-D-galactose is primarily located in the lysosome and myelin sheath. Beta-D-Galactose exists in all eukaryotes, ranging from yeast to humans. Beta-D-Galactose can be converted into D-galactose through its interaction with the enzyme galactose mutarotase.; Beta-D-galactose is a D-galactopyranose having beta-configuration at the anomeric centre. It has a role as an epitope and a mouse metabolite. It is an enantiomer of a beta-L-galactose.
• Synonyms: sarcotoxin IIB
• PubChem Compound: 439353
• Last Modified: Nov 11 2021